Cas no 78987-20-9 (3-Oxo-3-(o-tolylamino)propanoic acid)

3-Oxo-3-(o-tolylamino)propanoic acid Properties

Names and Identifiers

• 3-Oxo-3-(o-tolylamino)propanoic acid
• 3-(2-methylanilino)-3-oxopropanoic acid
• 3-[(2-METHYLPHENYL)AMINO]-3-OXOPROPANOIC ACID
• 3-[(2-methylphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
• Malonsaeure-mono-o-toluidid
• N-o-tolyl-malonamic acid
• N-o-Tolyl-malonamidsaeure
• N-tolylcarbamoylacetic acid
• SCHEMBL11182704
• Propanoic acid, 3-[(2-methylphenyl)amino]-3-oxo-
• DTXSID10506144
• 3-(2-Methylanilino)-3-oxopropanoic acid
• 78987-20-9
• AKOS011514162
• STL419576
• DB-151239
• 3-[(2-Methylphenyl)amino]-3-oxopropanoicacid
• +Expand

• MDL： MFCD09157986
• InChIKey： ZVSXBFLEXYCRRS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO3/c1-7-4-2-3-5-8(7)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• SMILES： CC1=CC=CC=C1NC(CC(O)=O)=O

Computed Properties

• Exact Mass: 193.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 193.07389321g/mol
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 1.48120
• PSA: 66.40000
• Refractive Index: 1.603
• Boiling Point: 429.5°C at 760 mmHg
• Flash Point: 213.5°C
• Density: 1.288

3-Oxo-3-(o-tolylamino)propanoic acid Security Information

3-Oxo-3-(o-tolylamino)propanoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%